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Compound of Interest

Compound Name: 3,4,5-Trimethoxyaniline

Cat. No.: B125895 Get Quote

Technical Guide: 3,4,5-Trimethoxyaniline
Audience: Researchers, scientists, and drug development professionals.

Abstract
This document provides a detailed technical overview of 3,4,5-Trimethoxyaniline (CAS No:

24313-88-0), a key intermediate in the synthesis of pharmaceuticals and dyes. It covers the

core physicochemical properties, molecular structure, and generalized experimental protocols

for characterization. All quantitative data is presented in a structured format for clarity and ease

of reference.

Physicochemical Properties
The fundamental properties of 3,4,5-Trimethoxyaniline are summarized below. These values

are compiled from various chemical suppliers and databases.
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Property Value Citations

IUPAC Name 3,4,5-trimethoxyaniline [1]

Molecular Formula C₉H₁₃NO₃ [2][3][4]

Molecular Weight 183.21 g/mol [2][3]

CAS Number 24313-88-0 [2][3][4]

Appearance
Off-white to beige/grey

crystalline powder
[2][3]

Melting Point 110-113 °C [3][4]

Purity (by GC) ≥97-99% [2][3]

Linear Formula (CH₃O)₃C₆H₂NH₂

InChI Key
XEFRNCLPPFDWAC-

UHFFFAOYSA-N

SMILES COc1cc(N)cc(OC)c1OC

Molecular Structure
The molecular structure of 3,4,5-Trimethoxyaniline consists of a central aniline core (a

benzene ring substituted with an amino group) with three methoxy groups (-OCH₃) at the 3, 4,

and 5 positions.

Caption: 2D Skeletal structure of 3,4,5-Trimethoxyaniline.

Experimental Protocols
While specific analytical reports from manufacturers are proprietary, this section outlines the

standard methodologies for determining the key quality control parameters cited above.

Melting Point Determination (General Protocol)
The melting point range is a crucial indicator of purity. It is typically determined using the

capillary method.
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Apparatus: Digital melting point apparatus with a heating block, sample holder, and

calibrated thermometer.

Methodology:

A small quantity of the dry, crystalline 3,4,5-Trimethoxyaniline sample is finely powdered

and packed into a thin-walled capillary tube to a height of 2-3 mm.

The capillary tube is placed into the heating block of the apparatus.

The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the entire sample becomes a clear liquid is recorded as the

completion of melting.

The result is reported as a temperature range (e.g., 110-113 °C). A narrow range typically

signifies high purity.

Purity Assay by Gas Chromatography (GC) (General
Protocol)
Gas chromatography is employed to assess the purity of the compound by separating it from

any volatile impurities.

Apparatus: Gas chromatograph equipped with a Flame Ionization Detector (FID), a capillary

column (e.g., DB-5 or equivalent), and an autosampler.

Methodology:

Sample Preparation: A standard solution is prepared by accurately weighing and

dissolving a small amount of 3,4,5-Trimethoxyaniline in a high-purity volatile solvent

(e.g., methanol or ethyl acetate).
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Injection: A small, precise volume (typically 1 µL) of the sample solution is injected into the

heated GC inlet, where it is vaporized.

Separation: An inert carrier gas (e.g., helium or nitrogen) sweeps the vaporized sample

onto the capillary column. The components separate based on their differential partitioning

between the mobile phase (carrier gas) and the stationary phase (the column's inner

coating).

Detection: As components elute from the column, they are detected by the FID. The

detector generates an electrical signal proportional to the amount of substance present.

Data Analysis: The output is a chromatogram showing peaks corresponding to each

separated component. Purity is calculated using the area percent method, where the area

of the peak for 3,4,5-Trimethoxyaniline is expressed as a percentage of the total area of

all peaks in the chromatogram.
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Caption: Standard experimental workflows for material characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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